2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine

• IUPAC Name: 2-[2-(2-chlorophenoxy)ethylsulfanyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C12H13ClN4OS/c13-8-3-1-2-4-9(8)18-5-6-19-12-16-10(14)7-11(15)17-12/h1-4,7H,5-6H2,(H4,14,15,16,17)
• InChI Key: WJBRTVIBRRJYTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCSC2=NC(=CC(=N2)N)N)Cl
• Molecular Formula: C12H13ClN4OS
• Molecular Weight: 296.78 g/mol

Description

2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine, also known as AG-1296, is a small molecule inhibitor that has been widely used in scientific research for its ability to target and inhibit various tyrosine kinases.

Mechanism of Action

2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine acts as a competitive inhibitor of tyrosine kinases by binding to the ATP-binding pocket of the kinase domain. This prevents the transfer of phosphate groups from ATP to tyrosine residues on target proteins, thereby inhibiting downstream signaling pathways.
Biochemical and Physiological Effects:
2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, migration, and angiogenesis. Additionally, 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine is its ability to selectively inhibit specific tyrosine kinases, allowing for the study of specific signaling pathways. However, one limitation of 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine is its potential off-target effects, which may lead to unintended consequences in experimental systems.

Future Directions

There are several future directions for the use of 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine in scientific research. One potential area of research is the development of more selective inhibitors that target specific tyrosine kinases. Additionally, 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine may be used in combination with other inhibitors or chemotherapeutic agents to enhance their efficacy. Finally, 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine may be used in the development of novel cancer therapies that target tyrosine kinase signaling pathways.

Synthesis Methods

2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine can be synthesized through a multi-step process involving the reaction of 2-chloroethanol with 2-chlorophenol to form 2-(2-chlorophenoxy)ethanol, which is then reacted with thioacetic acid to form 2-{[2-(2-chlorophenoxy)ethyl]thio}ethanol. The final step involves the reaction of 2-{[2-(2-chlorophenoxy)ethyl]thio}ethanol with 2,4,6-triaminopyrimidine to form 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine.

Scientific Research Applications

2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine has been widely used in scientific research for its ability to inhibit various tyrosine kinases, including platelet-derived growth factor receptor (PDGFR), epidermal growth factor receptor (EGFR), and vascular endothelial growth factor receptor (VEGFR). This has made 2-{[2-(2-chlorophenoxy)ethyl]thio}-4,6-pyrimidinediamine a valuable tool in the study of various cellular processes, including cell proliferation, differentiation, and migration.